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Compound of Interest

Compound Name: (2R,6R)-2,6-Dimethylmorpholine

Cat. No.: B185797 Get Quote

Proper disposal of (2R,6R)-2,6-Dimethylmorpholine is critical for ensuring laboratory safety

and environmental protection. This document provides comprehensive, step-by-step guidance

for researchers, scientists, and drug development professionals on the safe handling and

disposal of this compound. The information is based on safety data for cis- and mixed isomers

of 2,6-Dimethylmorpholine, which share identical functional groups and hazard profiles.

Immediate Safety and Hazard Information
(2R,6R)-2,6-Dimethylmorpholine is a hazardous chemical that requires careful handling. Key

hazards identified in safety data sheets (SDS) include:

Flammability: It is a flammable liquid and vapor.[1][2][3] Keep away from heat, sparks, open

flames, and hot surfaces.[1]

Toxicity: The compound is harmful if swallowed or in contact with skin, and harmful if inhaled.

[1][2][4]

Corrosivity: It causes severe skin burns and serious eye damage.[1][3][5]

Environmental Hazards: Discharge into the environment must be avoided.[2][6] It should not

be released into sewage systems or drains.[1][5]

Appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and eye/face protection, must be worn when handling this substance.[1][5]
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All handling should be conducted in a well-ventilated area or a chemical fume hood.[1][2]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2,6-Dimethylmorpholine.

Property Value Source

Molecular Formula C₆H₁₃NO [2][3]

Molecular Weight 115.17 g/mol [2][3]

Appearance Clear, colorless liquid [2]

Boiling Point 141.3 °C [2]

Melting Point -85 °C [2]

Flash Point 41.5 °C [1][2]

log Pow -0.15 [5]

Step-by-Step Disposal Procedures
Disposal of (2R,6R)-2,6-Dimethylmorpholine must be carried out in compliance with all

applicable federal, state, and local regulations.[1] Chemical waste generators are responsible

for correctly classifying waste and ensuring its proper disposal.[5][6]

1. Waste Identification and Segregation:

Identify all waste containing (2R,6R)-2,6-Dimethylmorpholine. This includes pure unused

product, reaction residues, and contaminated materials (e.g., silica gel, filter paper, gloves,

and empty containers).

Segregate this waste stream from other chemical wastes to avoid incompatible mixtures. It is

incompatible with strong oxidizing agents and strong acids.[1]

2. Spill Management and Cleanup:

In case of a spill, evacuate the area and remove all sources of ignition.[4]
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Ensure adequate ventilation.[2]

Wear appropriate PPE, including a respirator if necessary.[1]

Contain the spill using an inert absorbent material like vermiculite, dry sand, or earth.[4] Do

not use combustible materials.

Use clean, non-sparking tools to collect the absorbed material.[1][2]

Place the collected waste into a suitable, clearly labeled, and loosely covered plastic

container for disposal.[1]

Clean the spill area thoroughly with soap and water.[2]

3. Waste Collection and Storage:

Collect all waste containing (2R,6R)-2,6-Dimethylmorpholine in a designated, compatible,

and properly sealed container.[2] Keep the container tightly closed.[1]

Label the waste container clearly with its contents, including the full chemical name and

associated hazards (e.g., "Hazardous Waste: (2R,6R)-2,6-Dimethylmorpholine,

Flammable, Corrosive, Toxic").

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste storage.[2][5] Keep it away from heat, ignition sources, and incompatible materials.[1]

Store in a locked-up area to prevent unauthorized access.[1][2]

4. Final Disposal:

The final disposal of (2R,6R)-2,6-Dimethylmorpholine waste must be handled by a licensed

hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal.

Provide the waste handler with a complete and accurate description of the waste, including

its composition and hazards, by referencing the Safety Data Sheet.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/cis-2-6-dimethylmorpholine.pdf
https://www.jubilantingrevia.com/uploads/files/118msds_0584GjGhs05Div.03sdscis-2,6-Dimethylmorpholine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR16456_msds.pdf
https://www.jubilantingrevia.com/uploads/files/118msds_0584GjGhs05Div.03sdscis-2,6-Dimethylmorpholine.pdf
https://www.chemicalbook.com/msds/cis-2-6-dimethylmorpholine.pdf
https://www.jubilantingrevia.com/uploads/files/118msds_0584GjGhs05Div.03sdscis-2,6-Dimethylmorpholine.pdf
https://www.chemicalbook.com/msds/cis-2-6-dimethylmorpholine.pdf
https://www.benchchem.com/product/b185797?utm_src=pdf-body
https://www.chemicalbook.com/msds/cis-2-6-dimethylmorpholine.pdf
https://www.jubilantingrevia.com/uploads/files/118msds_0584GjGhs05Div.03sdscis-2,6-Dimethylmorpholine.pdf
https://www.benchchem.com/product/b185797?utm_src=pdf-body
https://www.chemicalbook.com/msds/cis-2-6-dimethylmorpholine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2595414&productDescription=26-DIMETHLMORPHOLINE+CIS%2BT+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/118msds_0584GjGhs05Div.03sdscis-2,6-Dimethylmorpholine.pdf
https://www.jubilantingrevia.com/uploads/files/118msds_0584GjGhs05Div.03sdscis-2,6-Dimethylmorpholine.pdf
https://www.chemicalbook.com/msds/cis-2-6-dimethylmorpholine.pdf
https://www.benchchem.com/product/b185797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers should also be disposed of as hazardous waste unless properly

decontaminated.[1]

Experimental Protocols for Disposal
No specific experimental protocols for the chemical neutralization or degradation of

(2R,6R)-2,6-Dimethylmorpholine for disposal purposes were identified in the reviewed

literature. The standard and required procedure is disposal via a certified hazardous waste

management facility.

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of (2R,6R)-2,6-
Dimethylmorpholine.
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Disposal Workflow for (2R,6R)-2,6-Dimethylmorpholine

Identify Waste
(Pure Chemical, Contaminated Labware, Residues)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Safety First

Is this a spill?

Segregate Waste
(Keep away from incompatibles like strong acids/oxidizers)

Collect Waste in a
Designated, Labeled Container

Store Waste Container Securely
(Cool, dry, ventilated, locked area)

No (Routine Disposal)

Follow Spill Cleanup Protocol
(Absorb, use non-sparking tools, collect for disposal)

Yes

Contact EHS for Pickup

Waste Manifest & Transportation

Final Disposal by
Licensed Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (2R,6R)-2,6-Dimethylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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